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Compound of Interest

Compound Name: Methylborate

Cat. No.: B8532934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methylborate (also

known as trimethyl borate) in common organic solvents. This information is critical for its

application in various chemical syntheses and formulations, including its role as a reagent in

the production of boronic acids for Suzuki-Miyaura cross-coupling reactions and as a precursor

in the manufacturing of sodium borohydride.[1][2]

Core Data: Solubility Profile
Methylborate is a colorless, volatile liquid that is widely recognized for its high solubility in a

broad range of organic solvents.[3][4] In most common organic solvents, its solubility is so high

that it is considered "miscible," meaning it can be mixed in all proportions to form a

homogeneous solution.[1][5][6][7] This property is crucial for its use in various chemical

reactions where a homogeneous reaction medium is essential.[3] In contrast, methylborate is

only slightly soluble in water and undergoes rapid hydrolysis to form boric acid and methanol.

[1][3][5]

The following table summarizes the reported solubility of methylborate in various organic

solvents.
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Solvent Formula Type
Reported
Solubility

Citations

Acetone C₃H₆O Ketone Miscible [5]

Benzene C₆H₆ Aromatic Highly Soluble [3]

Diethyl Ether (C₂H₅)₂O Ether Miscible [1][3][5][6]

Ethanol C₂H₅OH Alcohol Miscible [4][5]

Heptane C₇H₁₆ Alkane Miscible [5]

Hexane C₆H₁₄ Alkane Miscible [5][6][7]

Isopropanol C₃H₈O Alcohol Miscible [5]

Isopropylamine C₃H₉N Amine Miscible [5][6][7]

Methanol CH₃OH Alcohol Miscible [1][5][6][7]

Mineral Oil

(Nujol)
N/A Hydrocarbon Miscible [5][6][7]

Tetrahydrofuran

(THF)
C₄H₈O Ether Miscible [1][5][6][7]

Experimental Protocol for Solubility Determination
The determination of solubility, particularly for a substance that is highly soluble or miscible,

follows a standardized procedure. The "shake-flask" method is a common and reliable

technique for establishing equilibrium solubility.[8] The following protocol outlines a general

methodology for determining the solubility of a liquid like methylborate in an organic solvent.

Objective: To determine the solubility of methylborate in a given organic solvent at a specific

temperature.

Materials:

Methylborate (high purity)

Selected organic solvent (high purity)
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Thermostatically controlled shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Gas chromatograph (GC) or other suitable analytical instrument

Syringes and filters (if necessary for sampling)

Procedure:

Preparation of Solvent: Ensure the organic solvent is pure and free of contaminants that

could affect solubility.

Addition of Solute to Solvent: In a series of sealed containers, add varying, known amounts

of methylborate to a fixed, known volume or mass of the solvent. For a substance expected

to be miscible, one would aim to confirm homogeneity across the entire range of

compositions (e.g., 10%, 25%, 50%, 75%, 90% methylborate by volume).

Equilibration: Place the sealed containers in a thermostatically controlled shaker or water

bath set to the desired temperature. Agitate the mixtures for a sufficient period to ensure that

equilibrium is reached. For miscible liquids, this process is generally rapid.

Observation: After the equilibration period, visually inspect the mixtures. The absence of

phase separation or cloudiness at any concentration indicates miscibility.

Quantitative Analysis (for non-miscible systems): If phase separation occurs (indicating

limited solubility), the concentration of the solute in the solvent phase needs to be

determined.

Phase Separation: Allow the mixture to stand without agitation at a constant temperature

until the two phases have clearly separated.

Sampling: Carefully extract a sample from the solvent-rich phase, ensuring no part of the

solute-rich phase is included.
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Analysis: Analyze the concentration of methylborate in the sample using a pre-calibrated

analytical method, such as gas chromatography.

Data Reporting: Report the solubility as "miscible" if no phase separation is observed across

all concentrations. If solubility is limited, report it in terms of mass per volume (e.g., g/100

mL) or mole fraction at the specified temperature.

Visualizing the Experimental Workflow
The logical flow of determining the solubility of a compound can be represented in a diagram.
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Caption: Workflow for determining the solubility of a liquid in a solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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